Cas no 225641-86-1 (tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate)

tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate Properties

Names and Identifiers

• (R)-tert-Butyl (3-oxocyclopentyl)carbamate
• (R)-3-(Boc-amino)cyclopentanone
• (R)-N-BOC-3-AMINO-CYCLOPENTANONE
• Carbamic acid,N-[(1R)-3-oxocyclopentyl]-, 1,1-dimethylethyl ester
• tert-butyl [(1R)-3-oxocyclopentyl]carbamate
• tert-Butyl 3-oxocyclopentylcarbamate
• tert-butyl N-[(1R)-3-oxocyclopentyl]carbamate
• (R)-tert-butyl 3-oxocyclopentyl carbamate
• AK-75975
• CARBAMIC ACID, [(1R)-3-OXOCYCLOPENTYL]-, 1,1-DIMETHYLETHYL ESTER
• KB-210463
• PB18261
• SureCN720531
• CLOXAWYNXXEWBT-SSDOTTSWSA-N
• Carbamic acid, [(1R)-3-oxocyclopentyl]-, 1,1-dimethylethyl ester (9CI)
• FCH1009886
• (3R)-3-(Boc-amino)cyclopentan-1-one
• (R)-tert-butyl 3-oxocyclopentylcarbamate
• AX8220620
• tert-butyl [
• (R)-tert-butyl(3-oxocyclopentyl)carbamate
• AKOS016015028
• MFCD18835640
• CS-0048043
• 225641-86-1
• DTXSID10666919
• A878507
• SCHEMBL720531
• AS-34294
• DB-336279
• +Expand

• MDL： MFCD18835640
• InChIKey： CLOXAWYNXXEWBT-SSDOTTSWSA-N
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h7H,4-6H2,1-3H3,(H,11,13)/t7-/m1/s1
• SMILES： O(C(N([H])[C@@]1([H])C([H])([H])C(C([H])([H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 199.12084340g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 199.12084340g/mol
• Heavy Atom Count: 14
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4